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Compound of Interest

Compound Name: Quinoxaline-5-carbaldehyde

Cat. No.: B130122

Essential Safety and Handling Guide for
Quinoxaline-5-carbaldehyde

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This guide provides immediate and essential safety and logistical
information for Quinoxaline-5-carbaldehyde, including operational and disposal plans.

Chemical Profile:

Property Value Source
CAS Number 141234-08-4 [1][2][3]
Molecular Formula CoHeN20 [1112][3]
Molecular Weight 158.16 g/mol [1][2]
Purity >95% to >98% [1112]
Appearance White to pale yellow solid [4]
Storage 4°C, stored under nitrogen [1]

Hazard Identification and Personal Protective
Equipment (PPE)
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Quinoxaline-5-carbaldehyde is a compound that requires careful handling due to its potential
health hazards. While a specific, comprehensive Safety Data Sheet (SDS) is not publicly
available, information from suppliers and related quinoxaline compounds indicates the following
hazards.

Summary of Potential Hazards:

Hazard Statement Description

H302 Harmful if swallowed.[5]

H315 Causes skin irritation.[5][6]

H319 Causes serious eye irritation.[5][6]
H335 May cause respiratory irritation.[5][6]
H351 Suspected of causing cancer.[5]

Recommended Personal Protective Equipment (PPE):

A risk assessment should be conducted before handling, but the following PPE is generally
recommended.
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PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., nitrile rubber,
polychloroprene, butyl rubber).
[5] Gloves should be inspected
for degradation before and

during use.

To prevent skin contact and

irritation.[5]

Eye and Face Protection

Safety glasses with side
shields or chemical safety
goggles.[5][7] A face shield
may be necessary for splash
hazards.[3][9]

To protect eyes from dust

particles and splashes.

Skin and Body Protection

Laboratory coat or chemical-
resistant overalls.[5] Closed-

toe shoes are mandatory.

To prevent skin exposure and
contamination of personal

clothing.

Respiratory Protection

Use in a well-ventilated area or
with local exhaust ventilation.
[5][10] A NIOSH-approved
respirator may be required if
dust is generated and
engineering controls are
insufficient.[5][8]

To avoid inhalation of dust
which can cause respiratory

irritation.[5]

Operational Plan for Safe Handling

A systematic approach to handling Quinoxaline-5-carbaldehyde from receipt to disposal is

crucial for laboratory safety.

Step-by-Step Handling Protocol:

e Receiving and Storage:

o Upon receipt, inspect the container for any damage or leaks.

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[7][10]
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o Store at 4°C under a nitrogen atmosphere as recommended.[1]

o Keep away from incompatible materials such as strong oxidizing agents.[7]

e Preparation and Use:

o

Before use, obtain special instructions and review the available safety information.[5]

[¢]

Handle only in a well-ventilated area, preferably within a chemical fume hood.[5][10]

[e]

Avoid generating dust.[5] Use dry clean-up procedures if any material is spilled.[5]

[e]

Do not eat, drink, or smoke when using this product.[5]

o

Wash hands and any exposed skin thoroughly after handling.[5][10]

o Experimental Workflow:

Preparation Reaction Post-Reaction

Don PPE Weigh Compound in Fume HDDD»—IDED\SSQ\VE in Appropriate smvenHerfurm Reaction under Controlled Candl(lan}’—lb@uench Reaction and wDrk-uHumy PmducD—»G.spuse of Wastej

Click to download full resolution via product page

Emergency and Disposal Plans

Preparedness for emergencies and a clear disposal plan are critical
components of laboratory safety.

Emergency Procedures:
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Emergency Situation

Action

Skin Contact

Immediately wash the affected area
with plenty of soap and water for
at least 15 minutes. [10]If skin
irritation persists, seek medical
attention. [6][10]Remove
contaminated clothing. [6]

Eye Contact

Rinse cautiously with water for
several minutes. [6][10]Remove
contact lenses if present and easy
to do. Continue rinsing. [6][10]If
eye irritation persists, get
medical advice/attention. [6][10]

Inhalation

Move the person to fresh air and
keep them comfortable for
breathing. [6][10]If you feel
unwell, call a poison center or
doctor. [6]

Ingestion

Clean mouth with water and drink
plenty of water afterwards. [7]
[10]Call a poison center or doctor
if you feel unwell. [6]

Fire

Use water spray, dry chemical
powder, foam, or carbon dioxide to
extinguish. [5][7]Wear self-
contained breathing apparatus and
full protective gear for
firefighting. [7]

Accidental Release/Spill

Clean up all spills immediately.
[5]Avoid contact with skin and
eyes. [5]Wear impervious gloves and
safety glasses. [5]Use dry clean-up
procedures and avoid generating
dust. [5]Collect spilled material
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in a clean, dry, sealable, and
labeled container for disposal. [5]

Chemical Spill Workflow Diagram:

Gvacuate Immediate Area & Alert Others)
(Don Appropriate PPE)
(Contain the Spill (if safe to do so))

Clean Up Spill Using Appropriate Materials

:

Place Waste in a Labeled, Sealed Container

:

Gecontaminate Area and Equipmeng

(Report the Incideng
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Figure 2. Workflow for responding to a chemical spill of Quinoxaline-
5-carbaldehyde.

Waste Disposal Plan:

e Waste Classification: Chemical waste generators must determine if
the discarded chemical is classified as hazardous waste.

e Regulations: Consult local, regional, and national hazardous waste
regulations to ensure complete and accurate classification and
disposal. [11]* Procedure: Dispose of contents and container to an
approved waste disposal plant. [10]Collect waste in suitable, closed
containers for disposal. [7]Do not release into the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b130122#personal-protective-equipment-for-handling-
quinoxaline-5-carbaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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